Cas no 1401668-17-4 ((S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
• CAS No: 1401668-17-4
• MF: C₁₄H₂₉N₃O
• MW: 255.399563550949
• CID: 2158726
• Update Time: 2025-11-02

(S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{(s)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one
• (S)-2-Amino-1-((S)-2-((isopropyl(methyl)amino)methyl)pyrrolidin-1-yl)-3-methylbutan-1-one
• AM97890
• (S)-2-Amino-1-{(S)-2-[(isopropylmethylamino)methyl]pyrrolidin-1-yl}-3-methyl-butan-1-one
• (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one

• Inchi： 1S/C14H29N3O/c1-10(2)13(15)14(18)17-8-6-7-12(17)9-16(5)11(3)4/h10-13H,6-9,15H2,1-5H3/t12-,13-/m0/s1
• InChI Key： ZKNRGUMMEURXAM-STQMWFEESA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@H]1CN(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 278
• Topological Polar Surface Area: 49.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one

Recent Advances in the Study of (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one (CAS: 1401668-17-4)

In recent years, the compound (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one (CAS: 1401668-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-based structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one has been optimized in recent studies to improve yield and purity. Researchers have employed advanced chiral synthesis techniques to ensure the stereochemical integrity of the molecule, which is critical for its biological activity. The compound's structural complexity necessitates precise control over reaction conditions, and recent advancements in catalytic asymmetric synthesis have significantly enhanced the efficiency of its production. These improvements are pivotal for scaling up production for preclinical and clinical studies.

Mechanistic studies have revealed that (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one acts as a potent inhibitor of specific enzymes involved in inflammatory pathways. In vitro and in vivo experiments have demonstrated its ability to selectively target and modulate key signaling molecules, thereby reducing inflammatory responses. This property makes it a promising candidate for the development of novel anti-inflammatory drugs. Additionally, its unique binding affinity for certain protein targets has sparked interest in its potential use as a therapeutic agent for neurodegenerative diseases.

Recent preclinical trials have further elucidated the pharmacokinetic and pharmacodynamic profiles of (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one. Studies indicate that the compound exhibits favorable bioavailability and a relatively long half-life, which are advantageous for therapeutic applications. However, challenges such as metabolic stability and potential off-target effects remain areas of active investigation. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance the compound's efficacy and safety profile.

In conclusion, (S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one (CAS: 1401668-17-4) represents a promising scaffold for the development of next-generation therapeutics. Its unique chemical structure and biological activity underscore its potential in addressing unmet medical needs in inflammation and neurodegeneration. Ongoing research efforts are focused on optimizing its properties and advancing it through the drug development pipeline. Future studies will likely explore its applications in combination therapies and its potential for personalized medicine approaches.